2-(OCTANE-1-SULFONYL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLIN-3-AMINE

• IUPAC Name: 2-octylsulfonyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine
• InChI: InChI=1S/C19H28N2O2S2/c1-2-3-4-5-6-9-12-25(22,23)19-17(20)15-13-14-10-7-8-11-16(14)21-18(15)24-19/h13H,2-12,20H2,1H3
• InChI Key: DZCMSGFBHFBWBL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCS(=O)(=O)C1=C(C2=C(S1)N=C3CCCCC3=C2)N
• Molecular Formula: C19H28N2O2S2
• Molecular Weight: 380.6 g/mol

Description

2-(OCTANE-1-SULFONYL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLIN-3-AMINE is a complex organic compound that belongs to the class of quinoline derivatives. Quinoline derivatives are known for their diverse biological activities and are widely used in medicinal chemistry. This compound, in particular, has a unique structure that combines a sulfonyl group with a thienoquinoline core, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(OCTANE-1-SULFONYL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLIN-3-AMINE typically involves the following steps:

Formation of the Thienoquinoline Core: This can be achieved through various methods such as the Skraup, Doebner-Von Miller, Pfitzinger, Friedlander, Conrad-Limpach, and Combes synthesis.

Introduction of the Sulfonyl Group: The sulfonyl group is introduced through sulfonation reactions, often using reagents like sulfur trioxide or chlorosulfonic acid.

Attachment of the Octane Chain: The octane chain can be attached via alkylation reactions, using octyl halides in the presence of a base.

Industrial Production Methods

Industrial production of this compound would likely involve large-scale batch or continuous flow processes, utilizing the same synthetic routes but optimized for efficiency and yield. Catalysts and solvents would be chosen to minimize costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

2-(OCTANE-1-SULFONYL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLIN-3-AMINE can undergo various chemical reactions, including:

Oxidation: Using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Employing reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenated solvents and bases like sodium hydroxide or potassium carbonate.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines or alcohols .

Scientific Research Applications

2-(OCTANE-1-SULFONYL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLIN-3-AMINE has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(OCTANE-1-SULFONYL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLIN-3-AMINE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets would depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Quinoline: A simpler structure with similar biological activities.

Thienoquinoline: Shares the thienoquinoline core but lacks the sulfonyl and octane groups.

Sulfonylquinoline: Contains the sulfonyl group but not the thienoquinoline core.

Uniqueness

2-(OCTANE-1-SULFONYL)-5H,6H,7H,8H-THIENO[2,3-B]QUINOLIN-3-AMINE is unique due to its combination of a sulfonyl group, thienoquinoline core, and octane chain. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for research and development .